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Compound of Interest

Compound Name: UNC2399
Cat. No.: B15583591
Get Quote

For Researchers, Scientists, and Drug Development
Professionals

Introduction:

UNC2399 is a potent and selective degrader of the Enhancer of Zeste Homolog 2 (EZH2), a
histone methyltransferase that is the catalytic subunit of the Polycomb Repressive Complex 2
(PRC2). EZH2 is frequently overexpressed in a variety of cancers, including triple-negative
breast cancer, and its activity is associated with the silencing of tumor suppressor genes
through the trimethylation of histone H3 at lysine 27 (H3K27me3). Unlike EZH2 inhibitors that
only block its methyltransferase activity, UNC2399, a biotinylated derivative of the EZH2
inhibitor UNC1999, leads to the degradation of the EZH2 protein. This approach can be
particularly effective in cancers where the non-catalytic functions of EZH2 contribute to

tumorigenesis.

These application notes provide a comprehensive guide for the experimental design of
UNC2399 in cancer cell lines, including detailed protocols for key assays and data presentation

formats.
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Check Availability & Pricing

Data Presentation
Table 1: In Vitro IC50 of UNC2399 forEZH2

Compound Target IC50 (nM) Assay Type

Radioactive
UNC2399 EZH2 17 _ _
Biochemical Assay

Data based on in vitro biochemical assays.

Table 2: Representative IC50 Values of EZH2 Inhibitors
in Cancer Cell Lines (48h treatment)

Cell Line Cancer Type Compound IC50 (pM)
Triple-Negative Breast

MDA-MB-468 MS1943 ~5
Cancer
Triple-Negative Breast

BT-549 MS1943 ~5

Cancer

Triple-Negative Breast
HCC70 MS1943* ~4
Cancer

Note: MS1943 is a first-in-class EZH2 selective degrader with a similar mechanism of action to
UNC2399. Specific IC50 values for UNC2399 in various cancer cell lines are not widely
published. Researchers should perform dose-response experiments to determine the optimal
concentration for their cell line of interest.

Signaling Pathways and Experimental Workflows
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Caption: UNC2399-mediated degradation of EZH2 and its downstream effects.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for UNC2399 in
Cancer Cell Lines]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15583591/docs#application-notes-and-protocols-for-
unc2399-in-cancer-cell-lines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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